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Compound of Interest

Compound Name: m-PEG3-Hydrazide

Cat. No.: B7978282

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides essential, immediate safety and logistical
information for the proper use and disposal of m-PEG3-Hydrazide, a polyethylene glycol
(PEG)-based PROTAC linker. Adherence to these protocols is critical for ensuring personal
safety and maintaining the integrity of your research.

Hazard Assessment and Personal Protective
Equipment (PPE)

While specific toxicity data for m-PEG3-Hydrazide is not readily available, its structure,
containing a hydrazide functional group, necessitates cautious handling. Hydrazine compounds
are known to be toxic, and therefore, appropriate personal protective equipment is mandatory
to prevent exposure through inhalation, skin contact, or ingestion.[1][2]

Recommended Personal Protective Equipment (PPE) for Handling m-PEG3-Hydrazide
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] Specifications and Best
Body Part Required PPE .
Practices

Nitrile or neoprene gloves are
) ) recommended.[2][3] Always
Hands Chemical-resistant gloves )
inspect gloves for tears or

punctures before use.

Chemical splash goggles are
Eyes Safety goggles or glasses )
required.[4]

A flame-resistant lab coat

should be worn and fully
Body Laboratory coat i

buttoned to protect against

splashes.

All handling of m-PEG3-
) Hydrazide should be
Respiratory Fume Hood ) -
conducted in a certified

chemical fume hood.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling m-PEG3-Hydrazide from receipt to disposal is crucial for

laboratory safety.

1. Receiving and Storage:

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

o Labeling: Ensure the container is clearly labeled with the chemical name and appropriate
hazard warnings.

o Storage: Store in a cool, dry, and dark place, away from heat and sources of ignition. The
recommended storage temperature is often -20°C.

2. Preparation and Use:
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Engineering Controls: All work with m-PEG3-Hydrazide must be performed in a properly
functioning chemical fume hood.

Weighing and Transferring: Handle the compound carefully to avoid generating dust if it is in
solid form. Use appropriate tools for transfers.

Dissolving: When preparing solutions, slowly add the m-PEG3-Hydrazide to the solvent to
avoid splashing.

. Spill Management:

Small Spills: For minor spills, absorb the material with an inert absorbent material (e.g.,
vermiculite, sand).

Large Spills: In the event of a large spill, evacuate the area and contact your institution's
Environmental Health and Safety (EHS) department immediately.

Decontamination: Thoroughly clean the spill area with an appropriate solvent and
decontaminating agent.

Disposal Plan: Managing m-PEG3-Hydrazide Waste

All waste containing m-PEG3-Hydrazide must be treated as hazardous waste.

Waste Collection: Collect all contaminated materials, including empty containers, used
gloves, and absorbent materials, in a designated and clearly labeled hazardous waste
container.

Waste Segregation: Do not mix m-PEG3-Hydrazide waste with other incompatible waste
streams.

Disposal: Dispose of the hazardous waste through your institution's EHS-approved chemical
waste disposal program.

Experimental Workflow for Handling m-PEG3-
Hydrazide
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Workflow for Safe Handling of m-PEG3-Hydrazide
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Caption: Workflow for the safe handling of m-PEG3-Hydrazide.
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Quantitative Data Summary

Property Value Source
Molecular Formula C10H22N20s5

Molecular Weight 250.29 g/mol

Appearance Colorless Liquid

Purity >97%

Boiling Point 408.1 £ 35.0 °C at 760 mmHg

Density 1.1 +0.1 g/cm3

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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